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Compound of Interest

Compound Name: 1,2,3,5,7-Pentachloronaphthalene

Cat. No.: B3061118 Get Quote

Safe Handling Protocol: 1,2,3,5,7-
Pentachloronaphthalene
This guide provides essential safety and logistical information for handling 1,2,3,5,7-
Pentachloronaphthalene in a laboratory setting. Adherence to these procedures is critical to

minimize exposure and ensure a safe research environment.

1. Chemical Hazard Summary

1,2,3,5,7-Pentachloronaphthalene, also known as Halowax® 1013, is a pale-yellow or white

solid or powder with a characteristic aromatic odor.[1][2][3] It is a persistent environmental

pollutant and poses significant health risks to laboratory personnel.[2][4] Understanding its

properties is the first step in safe handling.
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Hazard Type Description Citations

Primary Routes of Exposure

Inhalation, skin absorption,

ingestion, and eye/skin

contact.

[1][3]

Acute Health Effects

Irritation to the eyes and skin.

May cause headaches,

fatigue, dizziness, and loss of

appetite.

[2][5][6]

Chronic Health Effects

May cause a severe form of

acne (chloracne). The

substance may have effects on

the liver, potentially leading to

liver impairment or necrosis.

[1][2][5]

Physical Hazards

Non-combustible solid.

Decomposes on heating,

producing toxic hydrogen

chloride fumes. Reacts with

strong oxidizers.

[1][2][3]

Environmental Hazards

Very toxic to aquatic life with

long-lasting effects.

Bioaccumulation may occur in

the food chain. It is strongly

advised not to let the chemical

enter the environment.

[2]

2. Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling

Pentachloronaphthalene. This involves a combination of engineering controls and appropriate

PPE.

Step 1: Engineering Controls
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Ventilation: Always handle 1,2,3,5,7-Pentachloronaphthalene inside a certified chemical

fume hood to minimize inhalation of dust or fumes.[5] Local exhaust ventilation should be

used at the site of chemical release.[5]

Step 2: Respiratory Protection

Respirator Selection: The choice of respirator depends on the airborne concentration of the

substance. For concentrations up to 5 mg/m³, a supplied-air respirator (APF = 10) or a self-

contained breathing apparatus (SCBA) with a full facepiece (APF = 50) is recommended.[1]

A particulate filter respirator adapted to the airborne concentration is also suitable.[2]

Fit Testing: Ensure your selected respirator is properly fit-tested and you are trained in its

use.

Step 3: Hand Protection

Glove Selection: Wear protective gloves.[6] Since specific breakthrough time data is not

readily available for 1,2,3,5,7-Pentachloronaphthalene, it is recommended to consult with

safety equipment suppliers for the most protective glove material for your specific operation.

[5] Double-gloving may be appropriate.

Glove Removal: Use proper glove removal technique (without touching the outer surface of

the glove) to avoid skin contact. Dispose of contaminated gloves as hazardous waste.[7]

Step 4: Eye and Face Protection

Primary Protection: Wear chemical safety goggles or glasses that meet appropriate

government standards (e.g., OSHA's 29 CFR 1910.133 or European Standard EN166).[8]

Enhanced Protection: When there is a risk of splashing or dust generation, use a face shield

in combination with breathing protection.[2][6]

Step 5: Body Protection

Lab Coat/Suit: Wear a fully buttoned lab coat. For operations with a higher risk of

contamination, a chemical-resistant suit is required.[2][6]
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Clothing: All protective clothing should be clean and available each day.[5] Contaminated

work clothing should be removed immediately and replaced.[3][5] Do not wear contaminated

clothing home.

3. Quantitative Exposure Limits and Respirator Guidance

The following table summarizes established occupational exposure limits (OELs) and the

corresponding NIOSH respirator recommendations.

Agency
Exposure Limit (TWA - 8-
hour)

NIOSH Recommended
Respirator Protection (Up
to 5 mg/m³)

OSHA PEL 0.5 mg/m³ (skin)
APF 10: Any supplied-air

respirator.

NIOSH REL 0.5 mg/m³ (skin)

APF 50: Any self-contained

breathing apparatus with a full

facepiece.

ACGIH TLV 0.5 mg/m³ (skin)

Escape: Any air-purifying, full-

facepiece respirator (gas

mask) with an N100, R100, or

P100 filter.[1]

APF = Assigned Protection Factor[1] PEL = Permissible Exposure Limit; REL = Recommended

Exposure Limit; TLV = Threshold Limit Value; TWA = Time-Weighted Average[6]

4. Operational and Disposal Plans

Safe Handling and Storage Procedures:

Preparation: Before handling, ensure all safety precautions have been read and understood.

Have an emergency plan and necessary spill control materials readily available.

Handling: Work within a designated area, such as a chemical fume hood, to prevent the

dispersion of dust.[5][6] Avoid all contact with skin and eyes.[1][3] Do not eat, drink, or smoke

in the handling area.[2]
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Storage: Store 1,2,3,5,7-Pentachloronaphthalene in a cool, well-ventilated, and designated

area in tightly sealed containers.[5] It must be stored separately from strong oxidizers, food,

and feedstuffs.[2][5][6]

Spill and Disposal Plan:

Immediate Action: In case of a spill, evacuate the area. Prevent the dispersion of dust; if

appropriate, moisten the spilled solid with water to prevent it from becoming airborne.[2][6]

Cleanup: Wearing the full PPE detailed above, carefully sweep the spilled substance into

covered, sealable containers for disposal.[2][6]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the waste according to all local, state, and federal regulations. Do not

allow the chemical or contaminated materials to enter the environment or drains.[2]

First Aid Measures:

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform

artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the contaminated skin

promptly and thoroughly with soap and water.[3][5][6]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek

immediate medical attention.[5][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

5. PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting and using the appropriate

PPE when handling 1,2,3,5,7-Pentachloronaphthalene.
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Caption: Workflow for PPE selection and use when handling Pentachloronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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